Cas no 2229077-88-5 (1-amino-2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-ol)

• Product Name: 1-amino-2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-ol
• CAS No: 2229077-88-5
• MF: C₁₀H₁₃N₅O
• MW: 219.243120908737
• CID: 5926344
• PubChem ID: 165698444
• Update Time: 2025-05-21

1-amino-2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-ol
• 1-amino-2-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]propan-2-ol
• EN300-1770491
• 2229077-88-5

• Inchi： 1S/C10H13N5O/c1-10(16,6-11)8-4-2-3-7(5-8)9-12-14-15-13-9/h2-5,16H,6,11H2,1H3,(H,12,13,14,15)
• InChI Key： HALPUDSYIFWMLW-UHFFFAOYSA-N
• SMILES： OC(C)(CN)C1C=CC=C(C2N=NNN=2)C=1

Computed Properties

• Exact Mass: 219.11201006g/mol
• Monoisotopic Mass: 219.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 101Ų

Additional information on 1-amino-2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-ol

Research Brief on 1-amino-2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-ol (CAS: 2229077-88-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of novel compounds with potential therapeutic applications. Among these, 1-amino-2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-ol (CAS: 2229077-88-5) has emerged as a compound of interest due to its unique structural features and pharmacological potential. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound 1-amino-2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-ol belongs to a class of molecules that incorporate both amino and tetrazole functional groups. These moieties are known for their versatility in medicinal chemistry, often contributing to enhanced binding affinity and metabolic stability. Recent studies have explored the synthetic pathways for this compound, with particular emphasis on optimizing yield and purity. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have proven effective in constructing the tetrazole-containing aromatic core.

In terms of biological activity, preliminary investigations have demonstrated that 1-amino-2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-ol exhibits promising interactions with specific protein targets, including G protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound acts as a selective modulator of the adenosine A2A receptor, suggesting potential applications in the treatment of neurodegenerative disorders. Further in vitro and in vivo studies are underway to elucidate its mechanism of action and therapeutic efficacy.

Beyond its direct pharmacological effects, 1-amino-2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-ol has also been investigated as a building block for the development of more complex drug candidates. Its structural flexibility allows for derivatization at multiple sites, enabling the creation of libraries of analogs with varied biological profiles. Computational modeling and structure-activity relationship (SAR) studies have played a crucial role in guiding these efforts, identifying key structural features that influence target binding and selectivity.

Despite these promising findings, challenges remain in the development of 1-amino-2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-ol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area, with the goal of advancing this compound into clinical trials.

In conclusion, 1-amino-2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-ol (CAS: 2229077-88-5) represents a promising candidate in the field of medicinal chemistry, with potential applications in treating a range of diseases. Ongoing research continues to uncover its pharmacological properties and therapeutic potential, paving the way for future drug development initiatives. This brief underscores the importance of continued investment in the exploration of novel chemical entities to address unmet medical needs.